Cas no 1058166-28-1 (8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1058166-28-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6368424
• PubChem ID: 57712245
• Update Time: 2026-03-11

8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol
• 8-Azabicyclo[3.2.1]octan-3-ol, 3-methyl-8-(phenylmethyl)-
• 1058166-28-1
• P19809
• CS-0309914
• AS-78215
• SY322961
• SCHEMBL2841486
• MFCD28606988

• Inchi： 1S/C15H21NO/c1-15(17)9-13-7-8-14(10-15)16(13)11-12-5-3-2-4-6-12/h2-6,13-14,17H,7-11H2,1H3
• InChI Key： JJEDXOPZTSQJJJ-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3)C(CC1)CC(C)(O)C2

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±22.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Additional information on 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol

8-Benzyl-3-Methyl-8-Azabicyclo[3.2.1]Octan-3-Ol (CAS No 1058166-28-1): A Comprehensive Overview

The compound 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol, identified by the CAS number CAS No 1058166-28-1, is a complex organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic alcohols, which are known for their potential applications in drug design and synthesis.

The molecular structure of 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol consists of a bicyclo[3.2.1]octane framework, where the nitrogen atom is located at position 8, and the benzyl group is attached to this nitrogen atom. The presence of a hydroxyl group (-OH) at position 3 and a methyl group (-CH₃) at the same position adds to the complexity and functional diversity of this molecule.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of new drug candidates with improved pharmacokinetic properties. Researchers have explored its role in the construction of multi-ring systems, which are often found in natural products and pharmaceutical agents.

In terms of synthesis, 8-benzyl-3-methyl-8-azabicyclo[3.2.1]octan-3-ol can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions, which allow for the formation of the bicyclic structure with high efficiency and selectivity.

The compound's unique structure also makes it a valuable tool in stereochemical studies, as it provides an excellent platform for investigating the relationship between molecular architecture and biological activity.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets, providing insights into its potential applications in therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases.

In conclusion, 8-benzyl-3-methyl